Cas no 1462401-32-6 (Heptane, 5-(bromomethyl)-2,5-dimethyl-)

• Product Name: Heptane, 5-(bromomethyl)-2,5-dimethyl-
• CAS No: 1462401-32-6
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 5281250
• Update Time: 2025-07-22

Heptane, 5-(bromomethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2,5-dimethylheptane
• Heptane, 5-(bromomethyl)-2,5-dimethyl-

• Inchi： 1S/C10H21Br/c1-5-10(4,8-11)7-6-9(2)3/h9H,5-8H2,1-4H3
• InChI Key： CAOCCEYDVUEBHQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CC)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Heptane, 5-(bromomethyl)-2,5-dimethyl-

Comprehensive Overview of Heptane, 5-(bromomethyl)-2,5-dimethyl- (CAS No. 1462401-32-6)

Heptane, 5-(bromomethyl)-2,5-dimethyl- (CAS No. 1462401-32-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, material science, and pharmaceutical research. This compound, characterized by its unique bromomethyl and dimethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a heptane backbone with strategic substitutions, makes it particularly valuable for researchers exploring novel chemical reactions and applications.

The growing interest in 5-(bromomethyl)-2,5-dimethylheptane is driven by its potential in green chemistry and sustainable synthesis. As industries increasingly prioritize eco-friendly processes, this compound's role in catalytic transformations and atom-efficient reactions has become a focal point. Researchers are investigating its use in cross-coupling reactions, where its bromomethyl group acts as a key reactive site for forming carbon-carbon bonds—a critical step in constructing advanced materials and bioactive molecules.

One of the most searched questions related to CAS No. 1462401-32-6 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents like dichloromethane and toluene, while remaining stable at room temperature when stored properly. These properties make it a reliable choice for laboratory-scale experiments and industrial applications requiring precise control over reaction conditions.

In the context of pharmaceutical intermediates, Heptane, 5-(bromomethyl)-2,5-dimethyl- has shown promise in the synthesis of chiral building blocks. Its asymmetric carbon centers enable the creation of enantiomerically pure compounds, which are essential for developing targeted therapies. This aligns with current trends in personalized medicine, where researchers seek structurally diverse scaffolds to optimize drug efficacy and reduce side effects.

Another hot topic tied to this compound is its potential in polymer chemistry. The bromomethyl functionality allows for facile incorporation into polymer chains, enabling the design of functionalized materials with tailored properties. For instance, it could be used to modify surface characteristics of coatings or to introduce reactive sites for further derivatization—an area of keen interest for nanotechnology applications.

From a safety and handling perspective, proper protocols must be followed when working with 5-(bromomethyl)-2,5-dimethylheptane. While not classified as hazardous under standard regulations, its bromine content necessitates careful consideration of reaction stoichiometry to minimize unwanted byproducts. This aspect is frequently queried in academic forums, reflecting the compound's nuanced reactivity profile.

The analytical characterization of CAS No. 1462401-32-6 typically involves techniques such as NMR spectroscopy and mass spectrometry, which confirm its structural integrity and purity. These methods are crucial for quality control, especially when the compound is employed in multi-step syntheses where impurities could propagate through subsequent reactions.

Looking ahead, the demand for Heptane, 5-(bromomethyl)-2,5-dimethyl- is expected to rise in parallel with advancements in catalysis and material design. Its balanced reactivity and structural features position it as a valuable tool for addressing challenges in medicinal chemistry and industrial processes alike. As synthetic methodologies evolve, this compound will likely find new applications that leverage its unique chemical properties.